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Compound of Interest

Diethyl
Compound Name:
(phthalimidomethyl)phosphonate

Cat. No.: B1348183

Technical Data Sheet: Diethyl
(phthalimidomethyl)phosphonate

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for Diethyl (phthalimidomethyl)phosphonate, a
versatile intermediate compound utilized in pharmaceutical and agrochemical synthesis.[1] Its
utility is centered on the integration of a phosphonate group into organic molecules, a critical
step in the development of various bioactive compounds.[1]

Chemical Properties and Identifiers

The fundamental molecular properties of Diethyl (phthalimidomethyl)phosphonate are
summarized below. This data is essential for accurate experimental design, stoichiometric
calculations, and analytical characterization.
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Identifier Value

Molecular Formula C13H16NOsP[1][2][3]
Molecular Weight 297.24 g/mol [1][2]

CAS Number 33512-26-4[1][2]

Appearance White powder or crystals[1][3]
Melting Point 60-64 °C[1]

Purity (Typical) >97%][1]

Compound Data Relationship

The following diagram illustrates the direct association between the compound and its primary
identifiers.
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Caption: Key identifiers for Diethyl (phthalimidomethyl)phosphonate.
Experimental Considerations
Storage: The compound should be stored at room temperature.[1]

Safety: According to its classification, Diethyl (phthalimidomethyl)phosphonate is
considered an acute oral toxin. Standard laboratory safety protocols for handling toxic solids
should be strictly followed.
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This technical summary provides the essential molecular data for Diethyl
(phthalimidomethyl)phosphonate. For detailed experimental protocols, researchers should
refer to specific synthetic or analytical procedures published in peer-reviewed literature or
provided by chemical suppliers. The compound is noted for its application in Horner-
Wadsworth-Emmons reactions and in the synthesis of specialized molecules like MRI contrast
agents and protease inhibitors.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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